1,5-diethyl-1H-pyrazol-4-amine dihydrochloride
Overview
Description
1,5-Diethyl-1H-pyrazol-4-amine dihydrochloride, also known as 1,5-DEPDC, is an organic compound with a wide range of applications in the field of organic synthesis and scientific research. It is a derivative of pyrazole, a five-membered heterocyclic compound, and is composed of a pyrazole ring with two ethyl substituents and a dihydrochloride group. 1,5-DEPDC is a white crystalline solid with a melting point of 147-149 °C and a molecular weight of 205.60 g/mol.
Mechanism of Action
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride acts as a proton donor, donating a proton to the substrate molecule. This protonation activates the substrate molecule, allowing it to form a new bond with another molecule. The protonated substrate can then be attacked by a nucleophile, resulting in the formation of a new compound.
Biochemical and Physiological Effects
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. In addition, 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride has been found to have anti-inflammatory and antioxidant properties, and has been shown to reduce the levels of certain inflammatory cytokines.
Advantages and Limitations for Lab Experiments
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride has several advantages for lab experiments. It is relatively inexpensive, has a wide range of applications, and is easy to handle and store. In addition, it is relatively stable and has a long shelf life. However, there are also some limitations to its use. It is a hazardous compound and must be handled with caution. In addition, it is sensitive to light and heat and can decompose if exposed to either.
Future Directions
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride has a wide range of potential applications in the field of organic synthesis and scientific research. Possible future directions for research include the development of new methods for the synthesis of 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride, the development of new catalysts based on 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride, and the exploration of its potential medicinal applications. In addition, further research into its biochemical and physiological effects could lead to new therapeutic applications.
Synthesis Methods
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride is typically synthesized through a multi-step reaction starting with a reaction between 1,3-diethyl-2-thiobarbituric acid and ethyl chloroformate. This reaction forms 1,3-diethyl-4-chloro-5-ethoxy-2-thiobarbituric acid, which is then reacted with 1,5-diaminopentane in the presence of sodium ethoxide to form 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride.
Scientific Research Applications
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride is used as a reagent in organic synthesis, particularly in the synthesis of various heterocyclic compounds. It is also used as a catalyst in the synthesis of various compounds, such as amino acids and peptides. In addition, 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride is used in the synthesis of pharmaceuticals, including antifungal agents, antiviral agents, and anti-inflammatory agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride involves the reaction of 1,5-diethyl-3,4-dihydropyrazole-4-amine with hydrochloric acid.", "Starting Materials": [ "1,5-diethyl-3,4-dihydropyrazole-4-amine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 1,5-diethyl-3,4-dihydropyrazole-4-amine in ethanol, hydrochloric acid is added dropwise with stirring.", "The resulting mixture is stirred at room temperature for several hours.", "The precipitate that forms is filtered and washed with ethanol.", "The product is dried under vacuum to yield 1,5-diethyl-1H-pyrazol-4-amine dihydrochloride." ] } | |
CAS RN |
2758006-30-1 |
Product Name |
1,5-diethyl-1H-pyrazol-4-amine dihydrochloride |
Molecular Formula |
C7H15Cl2N3 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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